2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride
Overview
Description
2-Amino-2-methylpropanoyl chloride hydrochloride is a compound with the molecular formula C4H9Cl2NO . It’s a component compound of 2-Amino-2-methylpropanoyl chloride and Hydrochloric Acid .
Synthesis Analysis
While specific synthesis methods for “2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride” are not available, 2-amino-2-methyl-1-propanol (AMP) is often used in chemical reactions . For instance, AMP is one of the proposed solvents for capturing CO2 from flue gas streams in amine-based post-combustion CO2 capture plants .Molecular Structure Analysis
The molecular structure of a similar compound, 2-Amino-2-methylpropanoyl chloride hydrochloride, includes a central carbon atom bonded to two methyl groups, an amino group, and a chloride atom .Chemical Reactions Analysis
In the atmosphere, 2-amino-2-methyl-1-propanol (AMP) can undergo photo-oxidation in the presence of volatile organic compound (VOC)–NOx surrogate mixtures . This reaction results in the formation of AMP-derived secondary aerosol .Physical And Chemical Properties Analysis
2-Amino-2-methylpropanoyl chloride hydrochloride has a molecular weight of 158.02 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors .Scientific Research Applications
Chemical Synthesis and Drug Development
Compounds like "2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride" are often key intermediates in the synthesis of more complex molecules. Their unique structural features, such as the presence of both amino and bromo functionalities, make them valuable for constructing pharmacologically active molecules. For instance, brominated heterocycles are common in pharmaceuticals due to their ability to improve binding affinities and metabolic stability (Sosnovskikh, 2018).
Material Science
In material science, the specific functional groups present in "2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride" could be utilized for the synthesis of novel materials or polymers. Compounds with similar structures have been explored for their potential in creating new materials with unique properties, such as conductivity, fluorescence, or biocompatibility.
Biological Applications
While the direct biological applications of "2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride" were not found, compounds with similar structural motifs have been investigated for various biological activities. For example, heterocyclic compounds containing pyridine rings are often studied for their potential as pharmaceuticals, including as antimicrobial, anticancer, or anti-inflammatory agents (Ghosh et al., 2015).
Mechanism of Action
If you’d like me to focus on any specific aspect or explore related topics, feel free to ask!
: Bromotheophylline: Uses, Interactions, Mechanism of Action | DrugBank Online : Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and … : Synthesis and characterization of a biodegradable polyaspartic acid/2 … : Sigma-Aldrich: 2-Amino-2-methyl-1-propanol hydrochloride for synthesis : ChemicalBook: 2-Amino-2-methyl-1-propanol hydrochloride
Safety and Hazards
While specific safety data for “2-(2-Amino-2-methylpropoxy)-3-bromopyridine hydrochloride” is not available, similar compounds like 2-Amino-2-methyl-1-propanol are considered hazardous. They are combustible liquids that can cause skin irritation, serious eye irritation, and may cause drowsiness or dizziness .
Future Directions
As a typical amine, 2-amino-2-methyl-1-propanol (AMP) is one of the proposed solvents for capturing CO2 from flue gas streams in amine-based post-combustion CO2 capture plants . It is expected to result in AMP emission and secondary product formation in the atmosphere . Future research could focus on understanding its atmospheric chemistry and kinetics, particularly in a reactive environment .
properties
IUPAC Name |
1-(3-bromopyridin-2-yl)oxy-2-methylpropan-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O.ClH/c1-9(2,11)6-13-8-7(10)4-3-5-12-8;/h3-5H,6,11H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHINVTCWNAYYFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC1=C(C=CC=N1)Br)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1423032-07-8 | |
Record name | 2-Propanamine, 1-[(3-bromo-2-pyridinyl)oxy]-2-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1423032-07-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.